1-ethyl-3-[(4-methylpiperidino)carbonyl]-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione

• IUPAC Name: (1-ethyl-4,4-dioxo-4λ6,1,2-benzothiadiazin-3-yl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C16H21N3O3S/c1-3-19-13-6-4-5-7-14(13)23(21,22)15(17-19)16(20)18-10-8-12(2)9-11-18/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: SUUXVFHTVJLHSD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2S(=O)(=O)C(=N1)C(=O)N3CCC(CC3)C
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine. The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic.

Synthesis Analysis

The synthesis of indole derivatives has attracted increasing attention in recent years. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Molecular Structure Analysis

The molecular structure of a compound is determined by its empirical formula and molecular weight. For example, 1-Ethyl-3-methylpiperidine-3-carboxylic acid hydrochloride has an empirical formula of C9H18ClNO2 and a molecular weight of 207.70.

Chemical Reactions Analysis

Indoles, both natural and synthetic, show various biologically vital properties. They play a main role in cell biology and are used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its structure and composition. For example, 4-Methylpiperidine is a liquid with a refractive index of 1.446, a boiling point of 124°C, and a density of 0.838 g/mL at 25°C.

Mechanism of Action

The mechanism of action of a compound is typically determined by its chemical structure and the way it interacts with biological systems. For example, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide is generally used as a carboxyl activating agent for the coupling of primary amines to yield amide bonds.

Safety and Hazards

The safety and hazards of a compound are typically determined by its chemical properties and how it interacts with biological systems. For example, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide is a water-soluble carbodiimide usually handled as the hydrochloride.

Future Directions

The future directions of a compound are typically determined by its potential applications and ongoing research. For example, the application of indole derivatives for the treatment of various disorders has attracted increasing attention in recent years.